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Compound of Interest

Compound Name: Octanal - d2

Cat. No.: B1147827 Get Quote

For immediate reference, treat Octanal-d2 as a flammable, irritating, and environmentally

hazardous chemical waste. All disposal procedures must comply with local, state, and federal

regulations. This guide provides essential safety and logistical information for the proper

handling and disposal of Octanal-d2 in a laboratory setting.

Octanal-d2, a deuterated aldehyde, shares the hazardous characteristics of its non-deuterated

counterpart, Octanal. It is classified as a flammable liquid and vapor, causes skin and serious

eye irritation, and is toxic to aquatic life with long-lasting effects.[1][2][3] Therefore, it must be

managed as hazardous waste from the point of generation.[1] Adherence to proper disposal

protocols is critical to ensure personnel safety and environmental protection.

Hazard Identification and Safety Data
Before handling Octanal-d2, it is crucial to be aware of its physical properties and associated

hazards. This information is typically found in the Safety Data Sheet (SDS).
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Property Data Citations

Chemical State Liquid [3]

Appearance Light yellow [3]

Odor Odorless [3]

Flash Point 51 °C / 123.8 °F [3]

Boiling Point
171 °C / 339.8 °F @ 760

mmHg
[3]

Hazards

Flammable liquid (Category 3),

Skin Irritant (Category 2), Eye

Irritant (Category 2), Aquatic

Hazard (Long-term)

[1][2][3]

Incompatibilities
Strong oxidizing agents, strong

bases, strong reducing agents
[2][3]

UN Number UN1191 [1][3]

Proper Shipping Name OCTYL ALDEHYDES [3]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the necessary steps for the safe collection and disposal of Octanal-d2

waste.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling Octanal-d2. This includes:

Safety goggles (a face shield is recommended when handling larger quantities).[4]

Chemical-resistant gloves (e.g., nitrile).

A lab coat or apron.[4]
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Conduct all handling and waste collection activities within a certified chemical fume hood to

avoid inhalation of vapors.[4]

2. Waste Collection:

Designate a specific, compatible waste container. Use a clearly labeled, sealable container

made of a material compatible with aldehydes (e.g., glass or certain types of plastic).[5] The

container must be in good condition.[5]

Properly label the container. The label must clearly state "Hazardous Waste," list the full

chemical name "Octanal-d2," and indicate the associated hazards (e.g., Flammable, Irritant).

[5]

Segregate the waste. Do not mix Octanal-d2 waste with other incompatible waste streams,

particularly strong oxidizing agents, bases, or reducing agents.[2][3]

Keep the container closed. The waste container must be securely sealed at all times, except

when adding waste.[6]

3. Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated satellite

accumulation area.

Ensure the storage area is away from ignition sources such as heat, sparks, and open

flames.[2][3]

Provide secondary containment to prevent the spread of material in case of a leak.[6]

4. Spill Management:

Minor Spills:

Remove all ignition sources from the area.[1]

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads).
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Collect the contaminated absorbent material using spark-proof tools and place it in the

designated hazardous waste container.[2]

Clean the spill area thoroughly.

Major Spills:

Evacuate the immediate area and alert personnel to move upwind.[1]

Contact your institution's Environmental Health & Safety (EHS) department or emergency

responders immediately.[1]

5. Final Disposal:

Do not dispose of Octanal-d2 down the drain or in regular trash. This is strictly prohibited due

to its flammability and toxicity to aquatic organisms.[1][2]

On-site treatment is generally not recommended. While some aqueous aldehyde solutions

(like formalin) can be chemically deactivated, this requires specific procedures and

authorization from local sewer authorities.[5][7] Unused or concentrated aldehydes must be

disposed of as hazardous waste.[5]

Arrange for professional disposal. All waste containing Octanal-d2 must be disposed of

through your institution's hazardous waste management program.[8][9] Contact your EHS

department to schedule a pickup. They will ensure the waste is transported and disposed of

in compliance with all federal, state, and local regulations.[1][2]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Octanal-d2.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1090130&productDescription=OCTANAL+98%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-250612.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-250612.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-250612.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1090130&productDescription=OCTANAL+98%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://apps.ecology.wa.gov/publications/documents/2404010.pdf
https://wastewise.com/products/aldex-aldehyde-disposal/
https://apps.ecology.wa.gov/publications/documents/2404010.pdf
https://ehs.yale.edu/sites/default/files/files/hazardous-waste-management.pdf
https://ehs.weill.cornell.edu/sites/default/files/5.2wastedisposalprocedures.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-250612.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1090130&productDescription=OCTANAL+98%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Octanal-d2 Waste Generation

Safety Precautions

Waste Handling & Collection Emergency Response

Final Disposal Path

Generate Octanal-d2 Waste

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Always

Collect in Labeled,
Compatible Container

Segregate from
Incompatible Wastes

Store in Ventilated Area,
Away from Ignition Sources

Is there a spill?

Minor Spill:
Absorb with Inert Material,

Collect as Hazardous Waste

Yes, Minor

Major Spill:
Evacuate & Contact EHS

Yes, Major

Drain Disposal?

No

PROHIBITED
(Aquatic Toxicity)

Yes

Arrange Pickup via
EHS / Hazardous Waste Program

No

Proper Disposal by
Licensed Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Octanal-d2 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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